Cas no 1796-37-8 (7-methyl-1H-indole-2-carbaldehyde)

7-methyl-1H-indole-2-carbaldehyde Properties

Names and Identifiers

• 1H-Indole-2-carboxaldehyde,7-methyl-
• 7-Methyl-1H-indole-2-carbaldehyde
• Indole-2-carboxaldehyde, 7-methyl- (7CI,8CI)
• 7-Methylindol-2-carbaldehyd
• 7-methyl-indole-2-carbaldehyde
• 7-monomethylindolecarboxaldehyde
• AG-A-92076
• AM806341
• BB 0220031
• CTK7H9057
• 1796-37-8
• DTXSID60629559
• AKOS003658200
• SCHEMBL5366835
• AS-39515
• 7-methyl-1h-indole-2-carboxaldehyde
• 1H-Indole-2-carboxaldehyde, 7-methyl-
• ALBB-036692
• +Expand

• MDL： MFCD06801044
• InChIKey： WEAKVBPGCWZRSD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO/c1-7-3-2-4-8-5-9(6-12)11-10(7)8/h2-6,11H,1H3
• SMILES： CC1=CC=CC2=C1NC(=C2)C=O

Computed Properties

• Exact Mass: 158.06064
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.068413911g/mol
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• LogP: 2.28880
• PSA: 29.96